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Compound Name: GSK215083

Cat. No.: B15579285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of GSK215083, a

potent research compound. Given that a specific Safety Data Sheet (SDS) is not readily

available for this investigational substance, the following procedures are based on best

practices for handling potent, non-radiolabeled research compounds and kinase inhibitors.[1]

Adherence to these guidelines is essential to minimize exposure and ensure a safe laboratory

environment. All procedures should be performed in accordance with your institution's specific

safety protocols.

I. Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when handling

GSK215083 to create a barrier against potential exposure. The selection of appropriate PPE is

dictated by a thorough risk assessment of the specific laboratory procedures being performed.

[2]

Table 1: Recommended Personal Protective Equipment (PPE) for Various Laboratory Activities
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Laboratory Activity Recommended PPE Rationale

Weighing and Aliquoting (Solid

Form)

- Full-face powered air-

purifying respirator (PAPR) or

a NIOSH-approved N95 or

higher-rated respirator.[1] -

Double-gloving (e.g., nitrile

gloves).[1] - Disposable, solid-

front lab coat with tight-fitting

cuffs.[2] - Chemical splash

goggles (if not using a full-face

respirator).[1]

High risk of aerosolization and

inhalation of potent powders.

Full respiratory and eye

protection is crucial. Double-

gloving provides an additional

layer of safety against

contamination.[1][2]

Solution Preparation and

Handling

- Two pairs of nitrile gloves.[1] -

Safety glasses with side

shields or chemical splash

goggles.[1] - Standard

laboratory coat.[1] - Work

should be conducted in a

certified chemical fume hood.

[1]

Reduces the risk of splashes

and contamination. A fume

hood is essential for handling

concentrated solutions.

Cell Culture and In Vitro

Assays

- Nitrile gloves.[1] - Safety

glasses with side shields.[1] -

Standard laboratory coat.[1] -

All cell culture work should be

performed in a Class II

biological safety cabinet.[1]

Maintains sterility of the cell

cultures while protecting the

user from potential exposure to

the compound in the media.

II. Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is critical to safely manage GSK215083 from receipt to disposal. All

manipulations of the solid compound and concentrated solutions must be performed in a

certified chemical fume hood.[1]

Experimental Protocol: General Workflow for Safe Handling
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Receiving and Inspection: Upon receipt, visually inspect the package for any signs of

damage or leakage.[1]

Inventory and Storage: Document the receipt, quantity, and storage location in the

laboratory's chemical inventory. Store GSK215083 in a cool, dry, and well-ventilated area,

away from incompatible materials, in a tightly sealed and clearly labeled container.[1][3]

Prepare the Work Area: All work with GSK215083 should be conducted in a designated and

clearly marked area.[1] Ensure the chemical fume hood is certified and functioning correctly.

Decontaminate the work surface before and after use. Have a spill kit readily accessible.

Don Appropriate PPE: Select and put on the appropriate PPE as detailed in Table 1, based

on the planned experimental procedure.

Perform the Experiment:

Weighing: If weighing the solid compound, do so within the chemical fume hood or a

powder containment hood.[1] Use dedicated spatulas and weigh boats.

Solution Preparation: When preparing solutions, add the solvent to the solid compound

slowly to avoid splashing.

Decontamination: Thoroughly decontaminate all non-disposable equipment, such as

glassware and spatulas, after use.[1]

Doff PPE: Remove PPE in the correct sequence to avoid cross-contamination.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[1]

III. Disposal Plan: Managing Contaminated Waste
Proper disposal of GSK215083 and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.[1][2] All waste must be handled in

accordance with institutional and local regulations for hazardous waste.[3]

Table 2: Disposal Procedures for GSK215083 and Contaminated Materials
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Waste Type Disposal Procedure Rationale

Unused/Expired Compound

- Collect in a clearly labeled,

sealed, and compatible

container.[2][4] - Do not

dispose of down the drain or in

regular trash.[2] - Dispose of

through a certified hazardous

waste vendor.[2]

Prevents the release of the

potent compound into the

environment.

Contaminated Solid Waste

(e.g., pipette tips, gloves, lab

coats)

- Collect in a dedicated,

sealed, and clearly labeled

hazardous waste container.[1]

- Place in a sealed bag or

container labeled as

hazardous waste.[2]

Assumes all disposable items

that have come into contact

with the compound are

contaminated.[2]

Contaminated Liquid Waste

(e.g., unused solutions,

contaminated media)

- Collect in a labeled, leak-

proof hazardous waste

container.[1] - Do not pour

down the drain.[1] - Do not mix

with other waste streams

unless compatibility is

confirmed.[2]

Prevents contamination of

waterways and ensures proper

disposal of the active

compound.

Contaminated Labware (e.g.,

vials, glassware)

- Collect in a designated,

puncture-resistant, and sealed

container.[2] - Label as

"Hazardous Waste" with the

name of the compound.[2]

Minimizes handling of

contaminated items and

prevents accidental exposure.

IV. Workflow and Logical Relationship Diagrams
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Caption: General workflow for the safe handling of a potent research compound.[2]
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This diagram outlines the procedural flow for safely handling GSK215083, from initial receipt

and preparation through to the final disposal of all contaminated materials. Each step is

designed to minimize risk and ensure the safety of laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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